5-Hydroxy-1,5-dimethylhydantoin

• Molecular Formula: C5H8N2O3
• Molecular Weight: 144.13 g/mol
• IUPAC Name: 5-hydroxy-1,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C5H8N2O3/c1-5(10)3(8)6-4(9)7(5)2/h10H,1-2H3,(H,6,8,9)
• InChI Key: VEMWCZDBLIIJJX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1C)O

Description

5-Hydroxy-1,5-dimethylhydantoin is a useful research compound. Its molecular formula is C5H8N2O3 and its molecular weight is 144.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

155 g of N-methylurea were added to 214 g of methyl pyruvate in a 3 1 eggplant type flask. 800 ml of acetic acid and 200 ml of water were added to dissolve them and the solution was refluxed for 2.5 hours. Then, the reaction mixture was evaporated to dryness and acetic acid was removed by azeotropic distillation with toluene. The obtained crude product was purified by chromatography on silica gel (ethyl acetate and 5% methanol/chloroform) to give 95 g of 5-hydroxy-1,5-dimethylhydantoin (compound 10).